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Compound of Interest

Compound Name: Thenylchlor

Cat. No.: B1200005

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical reagents is paramount. This document
provides essential guidance on the proper disposal procedures for Thenylchlor, a synthetic
herbicide, emphasizing safety and regulatory compliance.

Thenylchlor is recognized as a substance that may cause allergic skin reactions and is very
toxic to aquatic life with long-lasting effects.[1] Adherence to proper disposal protocols is critical
to mitigate these risks. The following procedures are based on general best practices for
hazardous chemical waste and should be supplemented by a thorough review of the specific
Safety Data Sheet (SDS) for the product in use and consultation with local environmental
health and safety (EHS) authorities.

Chemical and Physical Properties of Thenylchlor

A clear understanding of a substance's properties is fundamental to its safe handling and
disposal.
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Property Value

CAS Number 96491-05-3

Molecular Formula C16H18CINO2S[1][2][3]
Molecular Weight 323.8 g/mol [1][2]

2-chloro-N-(2,6-dimethylphenyl)-N-[(3-
methoxythiophen-2-yl)methyllacetamide[1][2]

IUPAC Name

GHS Hazard Classification

Thenylchlor is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazards:[1]

o Skin Sensitization: Category 1[1]
e Hazardous to the aquatic environment (Acute): Category 1[1]
» Hazardous to the aquatic environment (Long-term): Category 1[1]

These classifications underscore the need for careful handling and disposal to prevent skin
contact and release into the environment.

Step-by-Step Disposal Procedures

The following protocol outlines the recommended steps for the proper disposal of Thenyichlor
from a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling Thenylchlor for disposal, ensure that appropriate personal protective
equipment is worn. This includes:

o Chemical-resistant gloves (e.qg., nitrile rubber)

o Safety goggles or a face shield
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A laboratory coat

Closed-toe shoes

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or vapors.[4][5]

Waste Segregation and Collection

Do not mix Thenylchlor waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines.

Collect all Thenylchlor waste, including contaminated materials such as gloves, weighing
paper, and pipette tips, in a designated, properly labeled, and sealed hazardous waste
container.

The container must be made of a material compatible with Thenylchlor and clearly labeled
with "Hazardous Waste," the chemical name "Thenylchlor,” and the associated hazard
symbols (e.g., skin sensitizer, environmentally hazardous).

Handling Spills

In the event of a spill, follow these steps:

Evacuate and restrict access to the spill area.
Wear appropriate PPE before attempting to clean the spill.

For small spills: Absorb the material with an inert absorbent, such as vermiculite, sand, or
earth.[6]

Collect the absorbed material using non-sparking tools and place it in the designated
hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning
materials as hazardous waste.
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o For large spills: Evacuate the area and contact your institution's EHS department or
emergency response team immediately.

Final Disposal

» Never dispose of Thenylchlor down the drain or in the regular trash.[7][8][9] This can lead to
severe environmental contamination.

» Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your
institution's EHS department will have established procedures for this.

o Follow all local, state, and federal regulations regarding the disposal of hazardous chemical
waste.[7][10] These regulations may have specific requirements for the disposal of pesticides
and herbicides.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Thenylchlor.

Preparation Waste Handling Final Disposal
Consult SDS and Collect in Labeled Arrange for Professional
" Segregate Thenylchlor Waste }—> 1
Local Regulations 0reg Y Hazardous Waste Container [| StoreWaste Securely Hazardous Waste Disposal

Contir 'gency

Manage Spills

(Absorb and Collect)

Wear Appropriate PPE }»—»

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1200005?utm_src=pdf-body
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.nedt.org/safe-disposal-of-herbicides-and-pesticides/
https://www.rhs.org.uk/prevention-protection/chemicals-storing-and-disposing-safely
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://npic.orst.edu/health/disposal.html
https://www.benchchem.com/product/b1200005?utm_src=pdf-body
https://www.benchchem.com/product/b1200005?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Thenylchlor: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200005#thenylchlor-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

